Cas no 32110-66-0 (Quinoline, 4,8-dinitro-)

• Product Name: Quinoline, 4,8-dinitro-
• CAS No: 32110-66-0
• MF: C₉H₅N₃O₄
• MW: 219.153701543808
• CID: 322106
• PubChem ID: 190304
• Update Time: 2025-04-19

Quinoline, 4,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4,8-dinitro-
• 4,8-dinitroquinoline
• DTXSID70185898
• 8-nitro-4-nitroquinoline
• 32110-66-0

• Inchi： 1S/C9H5N3O4/c13-11(14)7-4-5-10-9-6(7)2-1-3-8(9)12(15)16/h1-5H
• InChI Key： IYEBZWRBENQZLA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C2C(=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 219.02805
• Monoisotopic Mass: 219.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 99.17